Cas no 83651-90-5 (CGRP (rat))

• Product Name: CGRP (rat)
• CAS No: 83651-90-5
• MF: C₁₆₂H₂₆₂N₅₀O₅₂S₂
• MW: 3806.24751329422
• CID: 721110
• PubChem ID: 90479760
• Update Time: 2025-06-20

CGRP (rat) Chemical and Physical Properties

Names and Identifiers

• CGRP (rat)
• CGRP, RAT, Α -
• L-Phenylalaninamide,L-seryl-L-cysteinyl-L-asparaginyl-L-threonyl-L-alanyl-L-threonyl-L-cystein...
• L-Phenylalaninamide,L-seryl-L-cysteinyl-L-asparaginyl-L-threonyl-L-alanyl-L-threonyl-L-cysteinyl-L-valyl-L-threonyl-L-histidy
• α-CGRP (mouse, rat)
• Α-CGRP (RAT)
• Calcitonin Gene Related Peptide,rat
• Calcitonin Gene-Related Peptide (rat)
• alpha-CGRP, rat
• 83651-90-5
• Alternative Name: Calcitonin Gene-Related Peptide (rat)
• AKOS024456426
• DA-79158

• Inchi： 1S/C162H262N50O52S2/c1-71(2)49-95(184-114(225)62-177-129(233)79(17)181-138(242)96(50-72(3)4)191-136(240)91(40-32-46-174-161(169)170)186-141(245)99(54-88-59-173-70-180-88)197-158(262)127(85(23)220)211-155(259)122(77(13)14)205-150(254)108-69-266-265-68-107(201-132(236)89(164)64-213)149(253)195-101(56-111(166)222)146(250)209-124(82(20)217)156(260)183-81(19)131(235)208-125(83(21)218)159(263)202-108)139(243)192-97(51-73(5)6)140(244)200-106(67-216)148(252)187-92(41-33-47-175-162(171)172)137(241)199-104(65-214)133(237)178-60-113(224)176-61-116(227)203-120(75(9)10)154(258)206-121(76(11)12)153(257)189-90(39-30-31-45-163)135(239)196-103(58-118(230)231)143(247)194-100(55-110(165)221)142(246)193-98(53-87-37-28-25-29-38-87)144(248)207-123(78(15)16)160(264)212-48-34-42-109(212)151(255)210-126(84(22)219)157(261)198-102(57-112(167)223)145(249)204-119(74(7)8)152(256)179-63-115(226)185-105(66-215)147(251)188-93(43-44-117(228)229)134(238)182-80(18)130(234)190-94(128(168)232)52-86-35-26-24-27-36-86/h24-29,35-38,59,70-85,89-109,119-127,213-220H,30-34,39-58,60-69,163-164H2,1-23H3,(H2,165,221)(H2,166,222)(H2,167,223)(H2,168,232)(H,173,180)(H,176,224)(H,177,233)(H,178,237)(H,179,256)(H,181,242)(H,182,238)(H,183,260)(H,184,225)(H,185,226)(H,186,245)(H,187,252)(H,188,251)(H,189,257)(H,190,234)(H,191,240)(H,192,243)(H,193,246)(H,194,247)(H,195,253)(H,196,239)(H,197,262)(H,198,261)(H,199,241)(H,200,244)(H,201,236)(H,202,263)(H,203,227)(H,204,249)(H,205,254)(H,206,258)(H,207,248)(H,208,235)(H,209,250)(H,210,255)(H,211,259)(H,228,229)(H,230,231)(H4,169,170,174)(H4,171,172,175)/t79-,80-,81-,82+,83+,84+,85+,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,119-,120-,121-,122-,123-,124-,125-,126-,127-/m0/s1
• InChI Key： SVAGNGUJZNLSEY-TYNJZYKVSA-N
• SMILES： S1C[C@@H](C(N[C@H](C(N[C@@H]([C@@H](C)O)C(N[C@@H](CC2=CNC=N2)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(NCC(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@@H](CO)C(NCC(NCC(N[C@@H](C(C)C)C(N[C@@H](C(C)C)C(N[C@@H](CCCCN)C(N[C@@H](CC(=O)O)C(N[C@@H](CC(N)=O)C(N[C@@H](CC2C=CC=CC=2)C(N[C@@H](C(C)C)C(N2CCC[C@H]2C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC2C=CC=CC=2)=O)C)=O)CCC(=O)O)=O)CO)=O)=O)C(C)C)=O)CC(N)=O)=O)[C@@H](C)O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)CCCNC(=N)N)=O)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)CC(C)C)=O)CCCNC(=N)N)=O)=O)=O)C(C)C)=O)NC([C@H]([C@@H](C)O)NC([C@H](C)NC([C@H]([C@@H](C)O)NC([C@H](CC(N)=O)NC([C@H](CS1)NC([C@H](CO)N)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 3804.886916g/mol
• Monoisotopic Mass: 3803.883561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 58
• Hydrogen Bond Acceptor Count: 59
• Heavy Atom Count: 266
• Rotatable Bond Count: 112
• Complexity: 9110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 37
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -17.7
• Topological Polar Surface Area: 1700
• Molecular Weight: 3806.3g/mol

CGRP (rat) Security Information

• WGK Germany：3

Additional information on CGRP (rat)

Introduction to CGRP (rat) (CAS No. 83651-90-5)

CGRP (rat), or Calcitonin Gene-Related Peptide, is a 37-amino acid neuropeptide that plays a crucial role in various physiological processes, particularly in pain signaling and vasodilation. This peptide is encoded by the CALCA gene and is synthesized as part of a larger precursor protein that also includes calcitonin. The CGRP (rat) peptide is widely studied for its potential therapeutic applications, especially in the treatment of migraine and other pain-related conditions.

The chemical structure of CGRP (rat) is characterized by its unique sequence of amino acids, which confers its specific biological activities. The peptide is highly conserved across species, with the rat form being particularly well-studied due to its similarity to the human form. The CAS number 83651-90-5 uniquely identifies this compound in chemical databases, facilitating its identification and reference in scientific literature.

Recent research has shed light on the diverse roles of CGRP (rat) in various physiological and pathological processes. For instance, studies have shown that CGRP (rat) is a potent vasodilator, capable of relaxing vascular smooth muscle and increasing blood flow. This property makes it an important target for the development of drugs aimed at treating conditions such as hypertension and peripheral vascular disease.

In the context of pain management, CGRP (rat) has been identified as a key mediator of nociception. It is released from sensory nerve fibers in response to noxious stimuli and contributes to the sensitization of pain pathways. This has led to the development of CGRP receptor antagonists and CGRP monoclonal antibodies as novel treatments for migraine. Clinical trials have demonstrated that these drugs can effectively reduce the frequency and severity of migraine attacks, providing significant relief to patients.

Beyond its role in pain signaling, CGRP (rat) has also been implicated in other physiological processes. For example, it has been shown to have neuroprotective effects, potentially offering therapeutic benefits in conditions such as stroke and neurodegenerative diseases. Additionally, research has suggested that CGRP (rat) may play a role in bone metabolism, with studies indicating that it can influence bone formation and resorption.

The mechanisms underlying the actions of CGRP (rat) are complex and involve multiple signaling pathways. Upon binding to its receptor, CGRP activates adenylate cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels. This activation can modulate various cellular processes, including gene expression, ion channel activity, and cell proliferation. Understanding these mechanisms is crucial for developing targeted therapies that can harness the therapeutic potential of CGRP while minimizing side effects.

In addition to its therapeutic applications, CGRP (rat) is also used as a research tool in various scientific disciplines. Its well-characterized structure and biological activities make it an ideal candidate for studying neuropeptide function and signaling pathways. Researchers often use recombinant forms of CGRP to investigate its effects on different cell types and tissues, providing valuable insights into its physiological roles.

The development of assays for measuring CGRP levels in biological samples has further advanced our understanding of this peptide's role in health and disease. Enzyme-linked immunosorbent assays (ELISAs) and mass spectrometry are commonly used techniques for quantifying CGRP levels in serum, plasma, and other biological fluids. These assays are essential for monitoring the efficacy of CGRP-targeted therapies and for identifying biomarkers associated with various conditions.

In conclusion, CGRP (rat) (CAS No. 83651-90-5) is a multifaceted neuropeptide with significant implications for both basic research and clinical applications. Its roles in pain signaling, vasodilation, neuroprotection, and bone metabolism highlight its potential as a therapeutic target for a range of conditions. Ongoing research continues to uncover new aspects of CGRP's biology, paving the way for innovative treatments that can improve patient outcomes.